Cas no 14143-60-3 (4-Amino-3,5,6-trichloropicolinonitrile)

• Product Name: 4-Amino-3,5,6-trichloropicolinonitrile
• CAS No: 14143-60-3
• MF: C₆H₂Cl₃N₃
• MW: 222.459177494049
• CID: 195550
• PubChem ID: 84225
• Update Time: 2025-05-20

4-Amino-3,5,6-trichloropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5,6-trichloropicolinonitrile
• 4-amino-3,5,6-trichloropyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 4-amino-3,5,6-trichloro-
• 4-Amino-3,5,6-trichloro-2-pyridinecarbonitrile
• 4-amino-3,5,6-trichloro-pyridine-2-carbonitrile
• AC1L371A
• AC1Q3LAA
• AC1Q50Y9
• AGN-PC-00JG48
• Picolinonitrile, 4-amino-3,5,6-trichloro-
• Einecs 237-992-1
• NS00024584
• 6PFC8ZKY2D
• 14143-60-3
• AKOS002348822
• UNII-6PFC8ZKY2D
• DTXSID6027763
• CS-0334186
• 4-AMINO-3,5,6-TRICHLORO-2-CYANOPYRIDINE
• F3097-0568
• MFCD00185831
• SCHEMBL21860793
• AE-641/01147044
• STL326540
• AZYYQVGBVUCIEO-UHFFFAOYSA-N
• DTXCID107763
• DB-295127

• Inchi： 1S/C6H2Cl3N3/c7-3-2(1-10)12-6(9)4(8)5(3)11/h(H2,11,12)
• InChI Key： AZYYQVGBVUCIEO-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NC(=C(C=1N)Cl)Cl

Computed Properties

• Exact Mass: 220.93166
• Monoisotopic Mass: 220.93143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.71
• Boiling Point: 373.1°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.646
• PSA: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Amino-3,5,6-trichloropicolinonitrile

Introduction to 4-Amino-3,5,6-trichloropicolinonitrile (CAS No. 14143-60-3)

4-Amino-3,5,6-trichloropicolinonitrile, with the CAS number 14143-60-3, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group and multiple chlorine atoms, making it a valuable candidate for various applications, particularly in the development of novel drugs and agrochemicals.

The chemical structure of 4-Amino-3,5,6-trichloropicolinonitrile consists of a picolinonitrile core with an amino group at the 4-position and three chlorine atoms at the 3, 5, and 6 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The presence of the amino group enhances its reactivity and potential for forming stable complexes with metal ions, while the chlorine atoms contribute to its lipophilicity and stability.

In recent years, 4-Amino-3,5,6-trichloropicolinonitrile has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. Research has shown that this compound can serve as a building block for the development of drugs targeting various diseases, including cancer and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-Amino-3,5,6-trichloropicolinonitrile in the synthesis of novel antitumor agents that exhibit potent cytotoxic activity against a range of cancer cell lines.

Beyond its medicinal applications, 4-Amino-3,5,6-trichloropicolinonitrile has also found utility in the field of agrochemicals. Its structural features make it suitable for the development of herbicides and pesticides with enhanced efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that derivatives of 4-Amino-3,5,6-trichloropicolinonitrile exhibit selective herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms.

The synthesis of 4-Amino-3,5,6-trichloropicolinonitrile involves several well-established chemical reactions. One common approach is the reaction of 3,5,6-trichloropyridine-2-carbonitrile with ammonia or an ammonia equivalent. This reaction typically proceeds under controlled conditions to ensure high yield and purity. The resulting product can then be further modified through various functional group transformations to generate a wide range of derivatives with tailored properties.

In terms of safety and handling, it is important to note that while 4-Amino-3,5,6-trichloropicolinonitrile is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles to prevent skin and eye contact. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-Amino-3,5,6-trichloropicolinonitrile is another important consideration. Studies have shown that this compound has low bioaccumulation potential and degrades rapidly in soil and water environments. However, ongoing research is being conducted to further understand its long-term environmental effects and ensure its safe use in various applications.

In conclusion, 4-Amino-3,5,6-trichloropicolinonitrile (CAS No. 14143-60-3) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.